N-(2-chlorophenyl)-2-[5,6-dimethyl-3-(4-methylphenyl)-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide N-(2-chlorophenyl)-2-[5,6-dimethyl-3-(4-methylphenyl)-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC1343272
InChI: InChI=1S/C23H20ClN3O2S2/c1-13-8-10-16(11-9-13)27-22(29)20-14(2)15(3)31-21(20)26-23(27)30-12-19(28)25-18-7-5-4-6-17(18)24/h4-11H,12H2,1-3H3,(H,25,28)
SMILES: CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=CC=CC=C4Cl)SC(=C3C)C
Molecular Formula: C23H20ClN3O2S2
Molecular Weight: 470.0 g/mol

N-(2-chlorophenyl)-2-[5,6-dimethyl-3-(4-methylphenyl)-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide

CAS No.:

Cat. No.: VC1343272

Molecular Formula: C23H20ClN3O2S2

Molecular Weight: 470.0 g/mol

* For research use only. Not for human or veterinary use.

N-(2-chlorophenyl)-2-[5,6-dimethyl-3-(4-methylphenyl)-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide -

Specification

Molecular Formula C23H20ClN3O2S2
Molecular Weight 470.0 g/mol
IUPAC Name N-(2-chlorophenyl)-2-[5,6-dimethyl-3-(4-methylphenyl)-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
Standard InChI InChI=1S/C23H20ClN3O2S2/c1-13-8-10-16(11-9-13)27-22(29)20-14(2)15(3)31-21(20)26-23(27)30-12-19(28)25-18-7-5-4-6-17(18)24/h4-11H,12H2,1-3H3,(H,25,28)
Standard InChI Key FJGPPKWMLNVLAK-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=CC=CC=C4Cl)SC(=C3C)C
Canonical SMILES CC1=CC=C(C=C1)N2C(=O)C3=C(N=C2SCC(=O)NC4=CC=CC=C4Cl)SC(=C3C)C

Introduction

N-(2-chlorophenyl)-2-[5,6-dimethyl-3-(4-methylphenyl)-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide is a complex organic compound with a molecular formula of C23H20ClN3O2S2 and a molecular weight of 470.0068 g/mol . This compound is part of a broader class of thienopyrimidine derivatives, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Synthesis and Preparation

The synthesis of this compound typically involves multiple steps, including the formation of the thienopyrimidine core, followed by substitution reactions to introduce the 4-methylphenyl and 2-chlorophenyl groups. The specific conditions and reagents used can vary depending on the desired yield and purity.

Biological Activities

While specific biological activities of N-(2-chlorophenyl)-2-[5,6-dimethyl-3-(4-methylphenyl)-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide have not been extensively reported, compounds within the thienopyrimidine class have shown promising results in various pharmacological screenings. These activities often stem from the compound's ability to interact with biological targets such as enzymes or receptors.

Research Findings and Future Directions

Research on thienopyrimidine derivatives is ongoing, with a focus on optimizing their pharmacokinetic properties and exploring their therapeutic potential. Future studies on N-(2-chlorophenyl)-2-[5,6-dimethyl-3-(4-methylphenyl)-4-oxothieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide could involve in vitro and in vivo evaluations to assess its efficacy and safety.

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